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Compound of Interest

Compound Name: Diphenyl phenylphosphonate
CAS No.: 3049-24-9
Cat. No.: B1594830

Get Quote

Executive Summary & Identity Verification

Diphenyl phenylphosphonate (DPP) is an organophosphorus ester used primarily as a flame
retardant intermediate and in organic synthesis. Unlike simple inorganic phosphates, DPP
presents unique disposal challenges due to its hydrolytic instability. Upon contact with moisture
or basic conditions, it degrades into Phenol (toxic, rapidly absorbable) and Phenylphosphonic

acid (corrosive).

Critical Directive: Do not dispose of DPP via municipal drains or standard aqueous waste
streams.[1] The generation of phenol creates a secondary toxic waste stream that strictly
violates EPA and local environmental discharge regulations.

Chemical Identity Card
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Parameter Specification

Chemical Name Diphenyl phenylphosphonate

CAS Number 3049-24-9 (Verify against container label)

Formula

Molecular Weight 310.28 g/mol

Physical State White to light yellow crystalline solid

Solubility Insoluble in water; Soluble in chloroform,
toluene, THF

Key Hazard Hydrolysis releases Phenol (CAS 108-95-2)

Hazard Assessment & Causality

To ensure safety, you must understand the chemical fate of the substance during disposal. We
do not simply "throw away" chemicals; we manage their transformation.

The Hydrolysis Trap

The primary risk with DPP is not the solid itself, but its decomposition products. In the presence
of water (especially alkaline conditions), the P-O-C bonds cleave.

Reaction Mechanism:

e PhOH (Phenol): A Class 6.1 poison. It rapidly penetrates skin, causing systemic toxicity and
chemical burns. Phenol is listed under RCRA (Resource Conservation and Recovery Act) as
a hazardous constituent (U188).

e PhP(O)(OH)2 (Phenylphosphonic Acid): An acidic residue that can corrode metal containers
if not neutralized.

Operational Implication: Segregation is mandatory. Never mix DPP waste with aqueous basic
waste (e.g., NaOH solutions) in a closed container, as the exothermic hydrolysis and pressure
buildup from heat can cause container failure.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance

Use this protocol for expired shelf-stock or surplus solid reagent.

o PPE Requirements: Nitrile gloves (double gloved recommended due to potential phenol
generation), safety goggles, and lab coat. Use a dust mask or biosafety cabinet if the powder
is fine.

» Containerization:
o Do not dissolve the solid. Keep it in its original state to minimize volume.

o Place the material into a Fiber Drum or High-Density Polyethylene (HDPE) container lined
with a heavy-duty polyethylene bag.

e Labeling: Label as "Hazardous Waste: Solid Organophosphorus Compound." Explicitly add
"Contains: Diphenyl Phenylphosphonate."[2][3]

e Final Fate: Transfer to a licensed waste handler for High-Temperature Incineration.

o Why Incineration? Organophosphorus compounds require high temperatures (often
>1000°C with afterburners) to fully oxidize the phosphorus to phosphates and destroy the
organic skeleton without releasing dioxins or unreacted phenols.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)

Use this protocol for DPP dissolved in organic solvents (e.g., reaction mother liquors).

» Solvent Compatibility Check: Ensure the solvent is compatible with incineration (e.g.,
Toluene, DCM, Ethyl Acetate).

e Segregation:

o Strictly segregate from aqueous waste.
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o Pour into a dedicated "Organic Waste - Halogenated" or "Non-Halogenated" carboy
depending on the co-solvent.

o Neutralization (Conditional):

o If the mixture contains unreacted thionyl chloride or other acid chlorides used in DPP
synthesis, quench carefully before capping.

o Note: If the waste is already wet, assume phenol is present. Handle as a toxic liquid.

e Final Fate: Fuel blending or Incineration.

Scenario C: Spill Cleanup & Hydrolysis Management

Use this protocol if DPP is spilled on the bench or floor.
» Containment: Isolate the area.
e Dry Cleanup (Preferred):
o If the spill is dry powder, do not add water.
o Sweep gently using a brush and dustpan into a sealable bag. Avoid generating dust.[4][5]
o Wet Cleanup (Decontamination):
o After removing the bulk solid, the surface may have traces of hydrolyzed phenol.
o Wipe the area with a solvent (ethanol or acetone) first, then wash with soap and water.

o Treat all cleanup materials (wipes, gloves) as phenol-contaminated waste.

Decision Matrix & Workflow

The following diagram illustrates the logical flow for determining the correct disposal path,
ensuring no cross-contamination with incompatible streams.
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Figure 1: Decision matrix for Diphenyl Phenylphosphonate waste streams. Note the
convergence on High-Temperature Incineration to ensure destruction of the phosphorus-carbon
bond.

Regulatory & Compliance Data
RCRA Considerations (USA)

While DPP itself is not explicitly P-listed or U-listed, its generator must characterize the waste.
e Phenol (Hydrolysis Product): RCRA Waste Code U188.
o Characteristic Waste: If the waste mixture is ignitable (due to solvents), it carries code DOOL.

 Recommendation: To avoid regulatory ambiguity, classify the waste stream as "Hazardous
Waste - Toxic/lrritant" and utilize a waste code profile that accounts for potential phenol
content.

Transportation (DOT/IATA)

e Proper Shipping Name: Organophosphorus compound, solid, toxic, n.o.s. (Diphenyl
phenylphosphonate).[2][3][4][5][6][71[8][9]

o Note: Often unregulated if pure and non-toxic by acute standards, but check specific SDS
Section 14. If phenol is present, it may shift to UN 2811 (Toxic Solids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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